Cas no 1089669-71-5 (2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid)

2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid structure
1089669-71-5 structure
Product Name:2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid
CAS No:1089669-71-5
MF:C11H15BN2O2
MW:218.060002565384
CID:2113025
Update Time:2023-08-04

2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-1H-pyrrolo[2,3-b]pyridin-4-ylboronic acid
    • (2-tert-butyl-1H-pyrrolo[2,3-b]pyridin-4-yl)boronic acid
    • QYRHLEWZWFSJEU-UHFFFAOYSA-N
    • [2-(1,1-Dimethylethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]boronic acid
    • 2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid
    • Inchi: 1S/C11H15BN2O2/c1-11(2,3)9-6-7-8(12(15)16)4-5-13-10(7)14-9/h4-6,15-16H,1-3H3,(H,13,14)
    • InChI Key: QYRHLEWZWFSJEU-UHFFFAOYSA-N
    • SMILES: OB(C1C=CN=C2C=1C=C(C(C)(C)C)N2)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Topological Polar Surface Area: 69.1
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